Cas no 1251608-11-3 (1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251608-11-3
• MF: C₂₈H₂₈N₄O₅
• MW: 500.545726776123
• CID: 5770689
• PubChem ID: 49668814
• Update Time: 2025-09-26

1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[[4-[(2,4-dimethoxybenzoyl)amino]phenyl]methyl]-N-(4-ethoxyphenyl)imidazole-4-carboxamide
• F3407-3156
• 1251608-11-3
• AKOS024486089
• 1-(4-(2,4-dimethoxybenzamido)benzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide
• 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C28H28N4O5/c1-4-37-22-11-9-21(10-12-22)31-28(34)25-17-32(18-29-25)16-19-5-7-20(8-6-19)30-27(33)24-14-13-23(35-2)15-26(24)36-3/h5-15,17-18H,4,16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key： MQUIRZSRRPIQSC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC(=CC=2)OCC)=O)=C1)=O)OC

Computed Properties

• Exact Mass: 500.20597001g/mol
• Monoisotopic Mass: 500.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide

1-{[4-(2,4-Dimethoxybenzamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide (CAS No: 1251608-11-3)

The compound 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide (CAS No: 1251608-11-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery.

The structure of this compound is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The imidazole ring is further substituted with a carboxamide group at the 4-position, which plays a crucial role in enhancing the molecule's bioavailability and pharmacokinetic properties. Additionally, the molecule features a benzamido group attached to a phenyl ring, which introduces steric and electronic effects that can influence its interactions with biological targets.

Recent studies have highlighted the potential of imidazole derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The benzamido group in this compound is particularly interesting due to its ability to modulate enzyme activity and receptor binding. For instance, researchers have reported that such groups can inhibit key enzymes involved in cancer cell proliferation and metastasis.

The 4-ethoxyphenyl substituent in the molecule contributes to its lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. This feature makes the compound a promising candidate for drug delivery systems that require efficient cellular uptake.

Furthermore, the 2,4-dimethoxybenzamido group introduces additional functional diversity to the molecule. Methoxy groups are known to enhance solubility and stability, which are critical factors in drug design. This substitution pattern also allows for potential modulation of the molecule's pharmacodynamic properties, such as potency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to various biological targets with high accuracy. For example, molecular docking studies have revealed that this compound exhibits strong binding interactions with certain protein kinases, suggesting its potential as a kinase inhibitor.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. The synthesis typically begins with the preparation of the imidazole ring followed by successive substitutions to introduce the desired functional groups.

The CAS No: 1251608-11-3 designation ensures that this compound is uniquely identified within chemical databases, facilitating its traceability and regulatory compliance. This is particularly important in pharmaceutical research where precise identification of compounds is crucial for safety and efficacy evaluations.

Looking ahead, ongoing research into imidazole derivatives like this compound is expected to uncover new therapeutic applications. For instance, ongoing clinical trials are investigating their potential as anti-cancer agents due to their ability to target specific oncogenic pathways.

In conclusion, 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide (CAS No: 1251608-11-3) represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure and functional groups make it a valuable tool for researchers exploring novel therapeutic strategies across various disease areas.